Cas no 183562-37-0 (methyl 2-amino-4-isobutylthiophene-3-carboxylate)

• Product Name: methyl 2-amino-4-isobutylthiophene-3-carboxylate
• CAS No: 183562-37-0
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 3108524
• PubChem ID: 638858
• Update Time: 2025-06-07

methyl 2-amino-4-isobutylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-isobutylthiophene-3-carboxylate
• F84082
• methyl 2-amino-4-(2-methylpropyl)thiophene-3-carboxylate
• HMS1741H15
• Z99600498
• methyl2-amino-4-(2-methylpropyl)thiophene-3-carboxylate
• SCHEMBL14697944
• methyl 2-amino-4-(2-methylpropyl)-thiophene-3-carboxylate
• InChI=1/C10H15NO2S/c1-6(2)4-7-5-14-9(11)8(7)10(12)13-3/h5-6H,4,11H2,1-3H
• MFCD07339366
• EN300-14353
• AKOS009020488
• CS-0435153
• 183562-37-0
• 3-thiophenecarboxylic acid, 2-amino-4-(2-methylpropyl)-, methyl ester
• 820-624-4

• Inchi： 1S/C10H15NO2S/c1-6(2)4-7-5-14-9(11)8(7)10(12)13-3/h5-6H,4,11H2,1-3H3
• InChI Key： XVYAEAXXDWJBDM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1)CC(C)C)N

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 2-amino-4-isobutylthiophene-3-carboxylate

Research Briefing on Methyl 2-Amino-4-isobutylthiophene-3-carboxylate (CAS: 183562-37-0) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-4-isobutylthiophene-3-carboxylate (CAS: 183562-37-0) is a thiophene-based derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, with promising implications for treating various diseases.

The compound's structural motif, featuring an amino and ester functional group on a thiophene ring, makes it a versatile scaffold for medicinal chemistry. Researchers have leveraged this scaffold to design and synthesize analogs with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of kinase inhibitors, which are critical for targeting cancer pathways. The study reported that derivatives of methyl 2-amino-4-isobutylthiophene-3-carboxylate exhibited potent inhibitory activity against specific oncogenic kinases, suggesting its potential as a lead compound in anticancer drug development.

In addition to its role in oncology, methyl 2-amino-4-isobutylthiophene-3-carboxylate has been investigated for its anti-inflammatory and antimicrobial properties. A recent preprint on bioRxiv detailed its incorporation into a series of small molecules designed to modulate inflammatory cytokines. The results indicated that certain derivatives could significantly reduce the production of pro-inflammatory cytokines in vitro, paving the way for further in vivo studies. Similarly, another study highlighted its potential in addressing antibiotic resistance, with some analogs showing broad-spectrum activity against multidrug-resistant bacterial strains.

The synthesis and optimization of methyl 2-amino-4-isobutylthiophene-3-carboxylate derivatives have also been a focal point of recent research. Advanced computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict the binding affinities and optimize the pharmacokinetic profiles of these compounds. These efforts have yielded promising candidates for preclinical evaluation, as reported in a 2024 article in ACS Chemical Biology.

Despite these advancements, challenges remain in the clinical translation of methyl 2-amino-4-isobutylthiophene-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and rigorous testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, methyl 2-amino-4-isobutylthiophene-3-carboxylate (CAS: 183562-37-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from anticancer agents to anti-inflammatory drugs, underscore its versatility. Continued research and development efforts are expected to yield novel therapeutics that address unmet medical needs, making this compound a valuable asset in the drug discovery pipeline.